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Compound of Interest

Compound Name: but-3-enamide;hydron

Cat. No.: B12845355 Get Quote

An In-depth Technical Guide to But-3-enamide and its Isomer, N-Vinylacetamide

Introduction
In the landscape of organic chemistry and materials science, precision in nomenclature is

paramount. This guide focuses on but-3-enamide (CAS 28446-58-4), an unsaturated amide

with potential applications in organic synthesis. It is crucial to distinguish this compound from its

isomer, N-vinylacetamide (NVA), and a similarly named but structurally different compound,

allylamine. While "vinylacetamide" and "allylamide" are sometimes cited as synonyms for but-3-

enamide[1][2][3], in common scientific literature and commerce, these names predominantly

refer to N-vinylacetamide and allylamine, respectively. This guide will provide a detailed

examination of but-3-enamide, followed by a comparative analysis of N-vinylacetamide and

allylamine to clarify their distinct chemical identities, properties, and applications for

researchers, scientists, and drug development professionals.

But-3-enamide
But-3-enamide is a primary amide featuring a terminal vinyl group. Its structure offers reactive

sites at the amide functionality and the carbon-carbon double bond, making it a versatile

building block in synthesis.

Physicochemical Properties
The following table summarizes the key quantitative data for but-3-enamide.
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Property Value Reference(s)

CAS Number 28446-58-4 [1][3][4]

Molecular Formula C₄H₇NO [3][4]

Molecular Weight 85.10 g/mol [3][4]

Appearance White Solid / White Plates [1][2]

Melting Point 66-68 °C [1]

Boiling Point 207.5 °C at 760 mmHg [1]

Density 0.94 g/cm³ [1]

pKa 16.26 (Predicted) [2]

Topological Polar Surface Area 43.09 Å² [4]

Canonical SMILES C=CCC(=O)N [1][4]

InChI Key
ABBZJHFBQXYTLU-

UHFFFAOYSA-N
[1]

Spectroscopic Data
Spectroscopic data is essential for the identification and characterization of but-3-enamide.

Available data includes Fourier-transform infrared (FTIR), Raman, and mass spectrometry

(MS) spectra.[5]

Synthesis and Reactivity
Enamides are a class of organic compounds characterized by an amide group attached to a

carbon-carbon double bond. The synthesis of enamides can be achieved through various

methods, including the isomerization of N-allylic compounds or the reductive acylation of

oximes.[6]

As a terminal alkene and a primary amide, but-3-enamide can participate in a variety of

chemical transformations. The double bond can undergo addition reactions, while the amide

group can be hydrolyzed or otherwise modified. Enamines and enamides are known to act as

nucleophiles, participating in reactions like alkylation and acylation.[7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.alfa-chemistry.com/cas_28446-58-4.htm
https://www.scbt.com/p/3-butenamide-28446-58-4
https://www.chemscene.com/product/28446-58-4.html
https://www.scbt.com/p/3-butenamide-28446-58-4
https://www.chemscene.com/product/28446-58-4.html
https://www.scbt.com/p/3-butenamide-28446-58-4
https://www.chemscene.com/product/28446-58-4.html
https://www.alfa-chemistry.com/cas_28446-58-4.htm
https://wap.guidechem.com/encyclopedia/3-butenamide-dic146725.html
https://www.alfa-chemistry.com/cas_28446-58-4.htm
https://www.alfa-chemistry.com/cas_28446-58-4.htm
https://www.alfa-chemistry.com/cas_28446-58-4.htm
https://wap.guidechem.com/encyclopedia/3-butenamide-dic146725.html
https://www.chemscene.com/product/28446-58-4.html
https://www.alfa-chemistry.com/cas_28446-58-4.htm
https://www.chemscene.com/product/28446-58-4.html
https://www.alfa-chemistry.com/cas_28446-58-4.htm
https://spectrabase.com/compound/1YUlPWDkABD
https://www.organic-chemistry.org/synthesis/C2C/unsaturated-compounds/enamines.shtm
https://www.masterorganicchemistry.com/2010/05/24/enamines/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Reactions/Reactivity_of_Alpha_Hydrogens/Enamine_Reactions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12845355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A general workflow for utilizing an enamine/enamide in a synthetic protocol involves three key

stages: formation of the enamine or enamide, reaction with a suitable electrophile, and

subsequent hydrolysis to yield the final product, often a modified carbonyl compound.[8]
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General Workflow for Enamine/Enamide Synthesis and Reaction

Step 1: Formation

Step 2: Alkylation/Acylation

Step 3: Hydrolysis
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Caption: General workflow for enamine/enamide synthesis and reaction.
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N-Vinylacetamide (NVA): The Isomer
N-Vinylacetamide (NVA, CAS 5202-78-8) is an isomer of but-3-enamide and is a non-ionic

monomer.[9] Its primary significance lies in polymer science, where it serves as the building

block for Poly(N-vinylacetamide) (PNVA).[10]

Physicochemical Properties
The properties of NVA distinguish it from but-3-enamide, particularly its lower melting point and

its primary use as a monomer.

Property Value Reference(s)

CAS Number 5202-78-8 [9][11]

Molecular Formula C₄H₇NO [9][11]

Molecular Weight 85.11 g/mol [9][11]

Appearance White to pale-yellowish solid [9][11]

Melting Point 54 °C [9][11]

Boiling Point 96 °C at 10 mmHg [11]

Solubility
Soluble in water and various

organic solvents
[9][11]

Canonical SMILES CC(=O)NC=C [9]

InChI Key
RQAKESSLMFZVMC-

UHFFFAOYSA-N
[9]

Polymerization and Applications
NVA undergoes radical polymerization to form Poly(N-vinylacetamide) (PNVA), a water-soluble

and biocompatible polymer.[10][12] This polymerization process is a key application of NVA.
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Radical Polymerization of N-Vinylacetamide (NVA)
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Caption: Radical polymerization of N-Vinylacetamide (NVA).

PNVA and its copolymers have a wide range of applications due to their desirable properties,

which include:

Hydrophilicity: Used as a hydrophiling agent.[13]

Adhesion: Acts as a binder, adhesive, and coating agent.[13][14]

Biocompatibility: Suitable for biomedical applications, such as in hydrogels for drug delivery

or cell culture.[12][15]

Thickening: Functions as a thickening agent, stable across a wide pH range.[13]

Experimental Protocol: Synthesis of PNVA
A representative protocol for the free-radical polymerization of NVA is as follows:
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Dissolution: NVA is dissolved in water to a concentration of 0.1 g/mL at room temperature.

[15]

Degassing: The solution is degassed to remove oxygen, which can inhibit polymerization,

typically through three freeze-pump-thaw cycles.[15]

Initiation: The solution is heated to 60 °C, and a water-soluble radical initiator, such as VA-

044 (0.01 mol % relative to NVA), is added.[15]

Polymerization: The mixture is stirred at 60 °C for approximately 18 hours.[15]

Precipitation and Purification: The resulting polymer is precipitated in a non-solvent like

acetone, redissolved in water, and dried by lyophilization to yield pure PNVA.[15]

Allylamine: A Structurally Distinct Amine
Allylamine (CAS 107-11-9) is a primary amine, not an amide, and is structurally C₃H₅NH₂.[16] It

is a colorless, flammable liquid with a strong ammonia-like odor.[16][17] Its inclusion here is to

prevent confusion with "allylamide." Allylamine is primarily known for its industrial uses, its

significant toxicity, and as a precursor in pharmaceutical synthesis.

Physicochemical and Safety Data
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Property Value Reference(s)

CAS Number 107-11-9 [16]

Molecular Formula C₃H₇N [16][18]

Molecular Weight 57.09 g/mol [16][18]

Appearance Colorless to light yellow liquid [17]

Boiling Point 55-58 °C [16]

Melting Point -88 °C [16]

Flash Point -29 °C (-20 °F) [17][18]

Toxicity
Highly toxic by inhalation and

ingestion; cardiovascular toxin
[17][18][19][20]

pKa (conjugate acid) 9.49 [16]

Toxicology and Biological Activity
The primary toxic effect of allylamine is on the cardiovascular system.[19][20] This toxicity is

not caused by the compound itself but by its metabolic products. In the body, allylamine is

metabolized by amine oxidases into acrolein and hydrogen peroxide, which are highly reactive

and cytotoxic compounds responsible for damage to the heart and blood vessels.[18][19]
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Metabolic Pathway of Allylamine Toxicity
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Caption: Metabolic pathway of allylamine toxicity.

Despite its toxicity, allylamine serves as a key building block for certain pharmaceuticals.

Functionalized allylamines, such as naftifine, are used as antifungal agents.[16][18] These

drugs work by inhibiting the enzyme squalene epoxidase, which is crucial for ergosterol

synthesis in fungi.[18]

Conclusion
For researchers, scientists, and drug development professionals, understanding the precise

chemical identity of a compound is fundamental. But-3-enamide is a distinct chemical entity

with potential as a synthetic building block. It is crucial not to confuse it with its isomer, N-

vinylacetamide (NVA), a valuable monomer in polymer chemistry, or with the toxicologically
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significant primary amine, allylamine. This guide has delineated the specific properties,

reactions, and applications of each, providing the clear, quantitative, and protocol-driven

information necessary for advanced research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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